molecular formula C14H18F2N2O2S B7631634 N-[2-[2-(difluoromethoxy)phenyl]ethyl]thiomorpholine-4-carboxamide

N-[2-[2-(difluoromethoxy)phenyl]ethyl]thiomorpholine-4-carboxamide

Cat. No. B7631634
M. Wt: 316.37 g/mol
InChI Key: JCQCYKNZQZBJCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[2-[2-(difluoromethoxy)phenyl]ethyl]thiomorpholine-4-carboxamide, also known as Difluoromethoxyphenyl-Ethyl-Thiomorpholine-Carboxamide (DFTC), is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. DFTC is a thiomorpholine derivative that has been synthesized and studied for its biological activity.

Mechanism of Action

The exact mechanism of action of DFTC is not fully understood. However, it has been proposed that DFTC may exert its biological activity through modulation of G protein-coupled receptors or through inhibition of enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects
Studies have shown that DFTC exhibits antiproliferative activity against cancer cells, with IC50 values in the micromolar range. Additionally, DFTC has been shown to modulate the activity of G protein-coupled receptors, which are involved in a wide range of physiological processes.

Advantages and Limitations for Lab Experiments

One advantage of using DFTC in lab experiments is its potential as a lead compound for the development of anticancer drugs. Additionally, DFTC has been shown to exhibit activity against a wide range of cancer cell lines, making it a promising candidate for further study. However, one limitation of using DFTC in lab experiments is its relatively low potency compared to other anticancer agents.

Future Directions

There are several future directions for the study of DFTC. One direction is the development of more potent analogs of DFTC for use as anticancer agents. Additionally, further study is needed to fully understand the mechanism of action of DFTC and its potential as a modulator of G protein-coupled receptors. Finally, the development of new synthetic methods for the production of DFTC and its analogs may lead to more efficient and cost-effective production of these compounds.

Synthesis Methods

The synthesis of DFTC involves the reaction of 2-(difluoromethoxy)benzaldehyde with thiomorpholine-4-carboxylic acid in the presence of a coupling agent. The resulting compound is then purified and characterized using various analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

DFTC has been studied for its potential applications in drug discovery and development. It has been shown to exhibit antiproliferative activity against cancer cells and has been proposed as a potential lead compound for the development of anticancer drugs. Additionally, DFTC has been studied for its potential as a modulator of G protein-coupled receptors, which are important targets for drug development.

properties

IUPAC Name

N-[2-[2-(difluoromethoxy)phenyl]ethyl]thiomorpholine-4-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18F2N2O2S/c15-13(16)20-12-4-2-1-3-11(12)5-6-17-14(19)18-7-9-21-10-8-18/h1-4,13H,5-10H2,(H,17,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JCQCYKNZQZBJCQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CSCCN1C(=O)NCCC2=CC=CC=C2OC(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18F2N2O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

316.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[2-[2-(difluoromethoxy)phenyl]ethyl]thiomorpholine-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.